Ferrous citrate Fe 59

Specification

• CAS No.: 22205-04-5
• Molecular Formula: C12H10Fe3O14
• Molecular Weight: 555 g/mol
• IUPAC Name: 2-hydroxypropane-1,2,3-tricarboxylate;iron-59(2+)
• Standard InChI: InChI=1S/2C6H8O7.3Fe/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;;3*+2/p-6/i;;3*1+3
• Standard InChI Key: PFKAKHILNWLJRT-ZHVHGXCCSA-H
• Isomeric SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[59Fe+2].[59Fe+2].[59Fe+2]
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Fe+2].[Fe+2].[Fe+2]

Introduction

Ferrous citrate Fe 59 is a radioactive compound used in medical research, particularly for studying iron metabolism. It contains the radioactive isotope iron-59 ($^{59}$Fe), which has a half-life of approximately 44.5 days and decays by emitting beta particles. This compound is utilized to investigate various aspects of iron kinetics, including plasma iron clearance, plasma iron turnover rate, and the incorporation of iron into new red blood cells.

Chemical Details

Property	Description
Molecular Formula	C$_{12}$H$_{10}$Fe$_3$O$_{14}$
Molecular Weight	Approximately 555 g/mol
Stereochemistry	Achiral
Optical Activity	None
Defined Stereocenters	0
E/Z Centers	0

Medical Applications

Ferrous citrate Fe 59 is administered intravenously to study iron metabolism. It helps in assessing plasma iron clearance, plasma iron turnover rate, and the utilization of iron in forming hemoglobin in new red blood cells. Additionally, it is useful for evaluating the role of the spleen in red blood cell production and destruction, aiding in decisions regarding splenectomy.

Diagnostic Uses

• Iron Metabolism Studies: Ferrous citrate Fe 59 is used to determine how iron is absorbed, transported, stored, utilized, and excreted by the body.

• Red Blood Cell Production: It helps identify sites of red cell production, particularly in extramedullary erythropoiesis associated with myeloproliferative disorders.

Research Findings

Research involving ferrous citrate Fe 59 has shown its effectiveness in studying iron metabolism and its role in diagnosing anemias. For instance, studies have demonstrated that ferrous citrate Fe 59 can be used to assess the bioavailability of iron in lactating rats and its benefits for premature rats via maternal milk compared to other iron sources like ferrous sulfate.

Comparison with Other Iron Compounds

• Ferrous vs. Ferric Citrate: While ferrous citrate is used for studying iron metabolism, ferric citrate is an oral medication approved for treating iron deficiency anemia in patients with chronic kidney disease (CKD).

• Bioavailability Studies: Ferrous citrate Fe 59 has been shown to have good bioavailability in certain animal models, making it a valuable tool for nutritional studies.